Cas no 27398-52-3 (4-bromo-2-(1H-tetrazol-5-yl)aniline)

• Product Name: 4-bromo-2-(1H-tetrazol-5-yl)aniline
• CAS No: 27398-52-3
• MF: C₇H₆BrN₅
• MW: 240.060039043427
• MDL: MFCD17215772
• CID: 1093145
• PubChem ID: 10868388
• Update Time: 2025-04-20

4-bromo-2-(1H-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1H-tetrazol-5-yl)aniline
• 4-Bromo-2-(1H-tetrazol-5-yl)-phenylamine
• 4-bromo-2-(2H-tetrazol-5-yl)aniline
• CATSHJCKVONEFX-UHFFFAOYSA-N
• DB-316266
• Z1269130538
• A876945
• BDBM50322912
• 4-Bromo-2-(5-tetrazolyl)aniline
• EN300-322524
• MFCD17215772
• CBA39852
• SB80633
• 27398-52-3
• 4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)aniline
• SCHEMBL2838019
• 4-bromo-2-(1H-tetrazol-5-yl)-phenyl amine
• CHEMBL4161599
• 4-Bromo-2-(1H-tetrazol-5-yl)phenylamine
• SCHEMBL20552533
• 5-(2'-amino-5'-bromophenyl) tetrazole
• CS-0216035
• SY038808
• C7H6BrN5
• 4-bromo-2-(2H-1,2,3,4-tetrazol-5-yl)aniline
• 5-(2-amino-5-bromophenyl)tetrazole
• AKOS017557479
• AC5778

• MDL： MFCD17215772
• Inchi： 1S/C7H6BrN5/c8-4-1-2-6(9)5(3-4)7-10-12-13-11-7/h1-3H,9H2,(H,10,11,12,13)
• InChI Key： CATSHJCKVONEFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C2N=NNN=2)C=1)N

Computed Properties

• Exact Mass: 238.98066g/mol
• Monoisotopic Mass: 238.98066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.5Ų